Cas no 13794-14-4 (2-Phenoxybutanoic acid)

• Product Name: 2-Phenoxybutanoic acid
• CAS No: 13794-14-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 49489
• PubChem ID: 57987
• Update Time: 2025-04-18

2-Phenoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxybutanoic acid
• 2-Phenoxybutyric acid
• 2-Phenoxyisobutyricacid
• (2RS)-2-phenoxybutyric acid
• 2-Phenoxy-butyric acid
• Butanoic acid,2-phenoxy
• Butyric acid,2-phenoxy
• DL-2-Phenoxybutyric acid
• EINECS 237-449-9
• phenoxybutyric acid
• Butyricacid, 2-phenoxy- (6CI,7CI,8CI)
• Butyric acid, a-phenoxy- (4CI)
• a-Phenoxybutyric acid
• Phenoxybutyric aci
• TIMTEC-BB SBB000214
• 2-phenoxy-butyricaci
• 2-phenoxy-butanoicaci
• α-Phenoxybutanoic acid
• Butyric acid, 2-phenoxy-
• 253
• AKOS BBB
• AKOS BBB/253
• FT-0613278
• VS-01565
• 2-Phenoxybutanoicacid
• .alpha.-Phenoxybutyric acid
• AKOS000103671
• EN300-20889
• BRN 2048912
• Butanoic acid, 2-phenoxy-
• 2-Phenoxybutanoic acid #
• SCHEMBL295888
• NS00051703
• E77937
• alpha-Phenoxybutyric acid
• 3-06-00-00616 (Beilstein Handbook Reference)
• DTXSID10871223
• A15218
• J-007078
• CS-0199314
• AKOS017258848
• MFCD00002666
• 13794-14-4
• BCP27026
• Z104484470
• 2-PHENOXYBUTYRICACID
• STK864368
• ALBB-022750
• BBL005266

• MDL： MFCD00002666
• Inchi： 1S/C10H12O3/c1-2-9(10(11)12)13-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)
• InChI Key： TVSPPYGAFOVROT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.1272 (rough estimate)
• Melting Point: 79-83 ºC
• Boiling Point: 258 ºC
• Flash Point: 111.7±13.3 °C
• Refractive Index: 1.5160 (estimate)
• PSA: 46.53000
• LogP: 1.92860
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Phenoxybutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36
• RTECS：ET5956250
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)